Cas no 1156510-03-0 (Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate)

Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate is a versatile pyrazole-based intermediate widely used in pharmaceutical and agrochemical synthesis. Its key structural features include a reactive formyl group at the 4-position and an ester moiety at the 3-position, enabling further functionalization through condensation, reduction, or nucleophilic addition reactions. The 4-chlorophenyl substituent enhances stability and influences electronic properties, making it valuable for designing bioactive compounds. This compound is particularly useful in the development of heterocyclic derivatives with potential applications in medicinal chemistry, such as antimicrobial or anti-inflammatory agents. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows. Proper handling under inert conditions is recommended to preserve its aldehyde functionality.
Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate structure
1156510-03-0 structure
Product Name:Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate
CAS No:1156510-03-0
MF:C13H11ClN2O3
MW:278.69104218483
CID:4826442
Update Time:2025-08-05

Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 1-(4-CHLOROPHENYL)-4-FORMYL-1H-PYRAZOLE-3-CARBOXYLATE
    • ethyl 1-(4-chlorophenyl)-4-formylpyrazole-3-carboxylate
    • Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate
    • Inchi: 1S/C13H11ClN2O3/c1-2-19-13(18)12-9(8-17)7-16(15-12)11-5-3-10(14)4-6-11/h3-8H,2H2,1H3
    • InChI Key: WFZRTBQNIHTLGS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C=C(C=O)C(C(=O)OCC)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 332
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61.2

Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM486648-1g
Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate
1156510-03-0 97%
1g
$573 2022-06-14
Alichem
A049004159-1g
Ethyl 1-(4-chlorophenyl)-4-formyl-1h-pyrazole-3-carboxylate
1156510-03-0 95%
1g
$590.85 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1632556-1g
Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate
1156510-03-0 98%
1g
¥6997.00 2024-08-09

Additional information on Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate (CAS No. 1156510-03-0)

Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate (CAS No. 1156510-03-0) is a versatile pyrazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its formyl and ester functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its structural uniqueness, featuring a 4-chlorophenyl moiety, enhances its reactivity and utility in heterocyclic chemistry. Researchers and industries are increasingly exploring its potential due to its role in developing antimicrobial agents, anti-inflammatory drugs, and crop protection chemicals.

The growing interest in pyrazole-based compounds like Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate is driven by their broad-spectrum biological activities. Recent studies highlight its relevance in addressing drug-resistant infections and sustainable agriculture, aligning with global trends such as One Health initiatives. Users frequently search for terms like "pyrazole synthesis", "chlorophenyl derivatives", and "formyl group reactivity", reflecting the compound's interdisciplinary appeal. Its CAS No. 1156510-03-0 is often queried in databases for patent literature and material safety data, underscoring its commercial and academic value.

From a synthetic perspective, Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate is synthesized via multistep organic reactions, including Vilsmeier-Haack formylation and esterification. Its crystalline structure and solubility profiles make it suitable for X-ray diffraction studies and formulation development. The compound's logP value and hydrogen bonding capacity are critical for optimizing drug delivery systems, a topic gaining traction in AI-driven drug discovery platforms. Searches for "pyrazole carboxylate applications" and "chlorophenyl pyrazole derivatives" often lead to discussions on its structure-activity relationships (SAR).

In agrochemical contexts, Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate is investigated for its potential as a pesticide precursor. With rising demand for eco-friendly pest control, researchers are leveraging its selective toxicity to design target-specific formulations. Queries like "pyrazole herbicides" and "chlorophenyl aldehyde uses" reflect this niche. Regulatory compliance, such as REACH and EPA guidelines, is another hot topic, as users seek data on its environmental persistence and toxicological thresholds.

Future directions for CAS No. 1156510-03-0 include exploring its catalytic applications and nanomaterial functionalization. As green chemistry gains momentum, its role in atom-efficient synthesis and biodegradable materials is under scrutiny. This aligns with searches for "sustainable chemical intermediates" and "pyrazole green synthesis". The compound's patent landscape also reveals innovations in photodynamic therapy and electronic materials, expanding its industrial footprint.

In summary, Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate (CAS No. 1156510-03-0) exemplifies the convergence of medicinal chemistry, agrochemical science, and material innovation. Its multifaceted utility, coupled with trending search terms like "pyrazole derivatives 2024" and "formyl pyrazole uses", positions it as a compound of enduring relevance. Continuous research and cross-disciplinary collaborations will further unlock its potential in addressing contemporary scientific challenges.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd